N-[4-(benzyloxy)phenyl]-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: 4-(4-oxo-1,2,3-benzotriazin-3-yl)-N-(4-phenylmethoxyphenyl)butanamide
• InChI: InChI=1S/C24H22N4O3/c29-23(11-6-16-28-24(30)21-9-4-5-10-22(21)26-27-28)25-19-12-14-20(15-13-19)31-17-18-7-2-1-3-8-18/h1-5,7-10,12-15H,6,11,16-17H2,(H,25,29)
• InChI Key: DVPZMCNLQXKFGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)CCCN3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol
• CAS No.: 880811-82-5

Description

N-[4-(benzyloxy)phenyl]-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide is a useful research compound. Its molecular formula is C24H22N4O3 and its molecular weight is 414.465. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Benzotriazine derivatives are synthesized for various biological evaluations, including antimicrobial and anticancer activities. For instance, the synthesis and antimicrobial activity of Arylazopyrazole Pyrimidone clubbed heterocyclic compounds have been explored, indicating the potential of benzotriazine derivatives as antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019). Similarly, the activation of 3-amino-1,2,4-benzotriazine 1,4-dioxide antitumor agents to oxidizing species following their one-electron reduction suggests their utility in cancer treatment through the generation of oxidizing radicals (Anderson, Shinde, Hay, Gamage, & Denny, 2003).

Advanced Material Development

Benzotriazole derivatives also find applications in the development of advanced materials, such as organic photovoltaics. The synthesis and characterization of benzotriazole-based polymer donors with good planarity for organic photovoltaics highlight the role of such compounds in improving the efficiency of solar cells (Lee, Ha, Park, & Hwang, 2020).

Environmental Impact Assessment

The determination of benzotriazole and benzophenone UV filters in sediment and sewage sludge by Zhang et al. (2011) emphasizes the environmental relevance of these compounds. Their widespread use as UV light filters and stabilizers in various consumer products necessitates understanding their environmental distribution and potential effects (Zhang, Ren, Li, Kunisue, Gao, & Kannan, 2011).